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Compound of Interest

2-(4-Methylphenoxy)pyridine-3-
Compound Name:
carbonyl chloride

Cat. No.: BO66686

CAS Number: 175135-79-2
Synonyms: 2-(p-Tolyloxy)nicotinoy! chloride

This document provides a concise technical overview of 2-(4-Methylphenoxy)pyridine-3-
carbonyl chloride, addressing its chemical identity and the context of its precursor, 2-(4-
Methylphenoxy)nicotinic acid. Due to the limited availability of in-depth public data, this guide
focuses on foundational information and general methodologies.

Compound Identification and Properties

Quantitative data for 2-(4-Methylphenoxy)pyridine-3-carbonyl chloride is not extensively
reported in publicly accessible literature. The table below summarizes key information for its
precursor, 2-(4-Methylphenoxy)nicotinic acid, which serves as a crucial starting material for the
synthesis of the target compound.
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Property Value Reference Compound

2-(4-Methylphenoxy)nicotinic

Molecular Formula C13H11NOs3 )
acid
) 2-(4-Methylphenoxy)nicotinic
Molecular Weight 229.235 g/mol )
acid
2-(4-Methylphenoxy)nicotinic
CAS Number 54629-15-1

acid

Synthesis and Experimental Protocols

Detailed experimental protocols for the synthesis of 2-(4-Methylphenoxy)pyridine-3-carbonyl
chloride are not readily available. However, the conversion of a carboxylic acid to an acyl
chloride is a standard procedure in organic synthesis. The general protocol involves reacting
the precursor carboxylic acid with a chlorinating agent.

General Protocol for the Synthesis of Acyl Chlorides from Carboxylic Acids:
e Reagents and Solvents:
o Precursor: 2-(4-Methylphenoxy)nicotinic acid

o Chlorinating Agent: Thionyl chloride (SOCI2) or oxalyl chloride ((COCI)z) are commonly
used.

o Solvent: An inert, anhydrous solvent such as dichloromethane (DCM) or toluene is
typically employed.

o Catalyst: A catalytic amount of N,N-dimethylformamide (DMF) is often added when using
oxalyl chloride.

e Procedure:

o The precursor, 2-(4-Methylphenoxy)nicotinic acid, is dissolved or suspended in the chosen
anhydrous solvent under an inert atmosphere (e.g., nitrogen or argon).
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o The chlorinating agent (e.qg., thionyl chloride) is added dropwise to the reaction mixture,
often at a controlled temperature (e.g., 0 °C to room temperature).

o The reaction is stirred until completion, which can be monitored by techniques such as
Thin Layer Chromatography (TLC) or the cessation of gas evolution.

o Upon completion, the excess chlorinating agent and solvent are removed under reduced
pressure to yield the crude 2-(4-Methylphenoxy)pyridine-3-carbonyl chloride.

o Purification:

o The resulting acyl chloride may be used directly in subsequent reactions or purified, for
example, by distillation under reduced pressure if thermally stable.

The following diagram illustrates the general workflow for this synthesis.
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Starting Material

4 )
2-(4-Methylphenoxy)nicotinic acid
. J

Reagents & Conditions

Thionyl Chloride (SOCI2) or
Oxalyl Chloride ((COCI)2)
+
Inert Solvent (e.g., DCM)
+
Inert Atmosphere

Process

Reaction at controlled temperature

¢

Removal of excess reagent
and solvent under reduced pressure
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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